Cas no 98487-10-6 (2-amino-3-methyl-2-(propan-2-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-2-(propan-2-yl)butanoic acid
• CAS No: 98487-10-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD00048322
• CID: 1990760
• PubChem ID: 15160191
• Update Time: 2025-06-07

2-amino-3-methyl-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Valine, 2-(1-methylethyl)-
• 2-amino-3-methyl-2-(propan-2-yl)butanoic acid
• alpha,alpha-diisopropylglycine
• SCHEMBL497756
• 2-amino-2-isopropyl-3-methylbutyric acid
• 98487-10-6
• OUBVKSUTYWBLCS-UHFFFAOYSA-N
• EN300-2972219

• MDL： MFCD00048322
• Inchi： 1S/C8H17NO2/c1-5(2)8(9,6(3)4)7(10)11/h5-6H,9H2,1-4H3,(H,10,11)
• InChI Key： OUBVKSUTYWBLCS-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)(C(C)C)N)=O

Computed Properties

• Exact Mass: 159.125928785Da
• Monoisotopic Mass: 159.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-methyl-2-(propan-2-yl)butanoic acid

Compound CAS No 98487-10-6: 2-amino-3-methyl-2-(propan-2-yl)butanoic acid

Compound CAS No 98487-10-6, also known as 2-amino-3-methyl-2-(propan-2-yl)butanoic acid, is a biologically active compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development.

The molecular structure of 2-amino-3-methyl-2-(propan-2-yl)butanoic acid is characterized by a central butanoic acid backbone with a substituted amino group at the second carbon position. The presence of a methyl group and a propan-2-yl (isopropyl) group further enhances the complexity and functionality of this molecule. These structural attributes contribute to its ability to interact with biological systems in a manner that is both specific and efficient.

Recent studies have highlighted the role of CAS No 98487-10-6 in modulating cellular signaling pathways, particularly those involved in inflammation and immune response. Researchers have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 2-amino-3-methyl-2-(propan-2-yl)butanoic acid has also been explored for its role in metabolic regulation. Preclinical studies suggest that this compound may influence lipid metabolism, offering new insights into its potential use in managing conditions such as obesity and type 2 diabetes. These findings underscore the versatility of this compound across multiple biological systems.

The synthesis of CAS No 98487-10-6 involves a multi-step process that combines principles from organic chemistry and biotechnology. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and efficiency, facilitating its use in large-scale preclinical and clinical studies.

From an environmental perspective, understanding the ecological impact of 2-amino-3-methyl-2-(propan-2-yL)butanoic acid is crucial for ensuring sustainable practices in its production and application. Studies are currently underway to assess its biodegradability and potential toxicity to aquatic organisms, which will inform regulatory decisions and guide responsible use.

In conclusion, Compound CAS No 98487-106, or 2-amino3-methyl2(propan_yl)butanoic acid, represents a promising molecule with diverse applications in medicine, nutrition, and biotechnology. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of human health and well-being.